Cas no 7215-07-8 (3-(4-Methoxyphenyl)azetidine)

• Product Name: 3-(4-Methoxyphenyl)azetidine
• CAS No: 7215-07-8
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD01665427
• CID: 1083124
• PubChem ID: 201980
• Update Time: 2025-04-23

3-(4-Methoxyphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)azetidine
• L 2393
• SCHEMBL15151146
• DTXSID90222476
• 7215-07-8
• FT-0688257
• MFCD01665427
• AKOS022179443
• Azetidine, 3-(p-methoxyphenyl)-
• EN300-1601988
• AMY15488
• 3-(p-Methoxyphenyl)azetidine
• AS-42596
• para-Ossimetil-3-fenilazetidina
• para-Ossimetil-3-fenilazetidina [Italian]
• GS0569
• SY258792
• SB50916

• MDL： MFCD01665427
• Inchi： 1S/C10H13NO/c1-12-10-4-2-8(3-5-10)9-6-11-7-9/h2-5,9,11H,6-7H2,1H3
• InChI Key： JBMISQBTERXMTI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1CNC1

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.051
• Melting Point: 85-95 ºC
• Boiling Point: 274 ºC
• Flash Point: 106 ºC
• Refractive Index: 1.534
• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-(4-Methoxyphenyl)azetidine

Exploring the Versatile Applications and Properties of 3-(4-Methoxyphenyl)azetidine (CAS No. 7215-07-8)

3-(4-Methoxyphenyl)azetidine (CAS No. 7215-07-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This heterocyclic amine, featuring an azetidine ring substituted with a 4-methoxyphenyl group, serves as a critical building block in drug discovery and advanced material synthesis. Its unique structural characteristics make it a valuable intermediate for developing novel therapeutic agents and functional materials.

The growing interest in azetidine-containing compounds stems from their enhanced metabolic stability and improved pharmacokinetic properties compared to larger ring analogues. Researchers particularly value 3-(4-Methoxyphenyl)azetidine for its balanced lipophilicity and electronic properties, which are crucial for optimizing drug-target interactions. Recent studies highlight its potential in addressing current pharmaceutical challenges, including the development of more effective central nervous system (CNS) drugs and anti-inflammatory agents.

From a chemical perspective, 3-(4-Methoxyphenyl)azetidine demonstrates remarkable versatility. The methoxy group at the para position of the phenyl ring enhances the compound's electron-donating capacity, while the strained azetidine ring contributes to its reactivity profile. These features make it particularly valuable in palladium-catalyzed cross-coupling reactions, a hot topic in modern synthetic chemistry. The compound's applications extend to materials science, where it serves as a precursor for liquid crystals and organic semiconductors.

The synthesis of 3-(4-Methoxyphenyl)azetidine typically involves multi-step organic transformations, with recent advances focusing on greener methodologies. Current research emphasizes atom-economical approaches and catalytic processes that minimize waste generation, aligning with the pharmaceutical industry's growing commitment to sustainable chemistry. These developments address frequently searched questions about environmentally friendly synthesis of heterocyclic compounds and green chemistry in drug development.

In pharmaceutical applications, 3-(4-Methoxyphenyl)azetidine has shown promise as a scaffold for various therapeutic agents. Its structural features are particularly relevant to current drug discovery trends targeting G protein-coupled receptors (GPCRs) and kinase inhibitors. The compound's ability to modulate these important drug targets makes it valuable for developing treatments in areas of high medical need, such as neurodegenerative diseases and cancer therapy.

The commercial availability of 3-(4-Methoxyphenyl)azetidine has increased significantly in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers now offer various grades of this compound, from research quantities to bulk orders, catering to different application needs. Market analysis indicates steady growth in the azetidine derivatives market, driven by expanding pharmaceutical research and the continuous search for novel chemical entities.

Quality control and characterization of 3-(4-Methoxyphenyl)azetidine remain critical aspects for researchers. Advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure compound purity and identity. These analytical procedures align with current good manufacturing practice (cGMP) requirements, particularly important for pharmaceutical applications where compound purity directly impacts biological activity and safety profiles.

Storage and handling of 3-(4-Methoxyphenyl)azetidine require standard laboratory precautions. The compound is typically stored under inert atmosphere at controlled temperatures to maintain stability. Proper handling procedures are essential, as with all fine chemicals, to ensure researcher safety and compound integrity. These considerations address common search queries about proper storage of nitrogen heterocycles and handling sensitive organic compounds.

Future research directions for 3-(4-Methoxyphenyl)azetidine include exploring its potential in emerging therapeutic areas and advanced material applications. The compound's unique properties make it a candidate for investigation in areas such as targeted drug delivery systems and organic electronic devices. These applications align with current scientific trends toward personalized medicine and sustainable technologies, topics that generate significant interest in both academic and industrial circles.

In conclusion, 3-(4-Methoxyphenyl)azetidine (CAS No. 7215-07-8) represents a valuable chemical entity with diverse applications in modern chemistry and pharmaceutical research. Its unique structural features and versatile reactivity profile continue to make it an important tool for scientists developing next-generation therapeutic agents and functional materials. As research progresses, this compound will likely play an increasingly significant role in addressing current scientific and medical challenges.